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Compound of Interest

Compound Name: 2-(Methyilthio)pyrimidin-4-ol

Cat. No.: B055685

An In-depth Technical Guide on the Physicochemical Properties of 2-(Methylthio)pyrimidin-4-
ol

This technical guide provides a comprehensive overview of the solubility and melting point of 2-
(Methylthio)pyrimidin-4-ol, a compound of interest for researchers, scientists, and
professionals in drug development. This document outlines key physicochemical properties,

detailed experimental protocols, and visual workflows to facilitate a deeper understanding and
practical application of this data.

Physicochemical Properties

2-(Methylthio)pyrimidin-4-ol is a solid, white to off-white powder or crystalline substance.[1] A
summary of its key quantitative properties is presented in the table below.
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Property Value Source
Melting Point 200.0 to 204.0 °C [1112][3]
Solubility DMSO (Slightly), Methanol e
(Slightly)

Molecular Formula CsHeN20S [1112]14]
Molecular Weight 142.18 g/mol [2][4]
Density 1.35 + 0.1 g/cm? (Predicted) [1][3]
pKa 7.80 £ 0.40 (Predicted) [1112]
LogP 0.49180 2]
Boiling Point 301.2 °C at 760 mmHg [2][3]
Flash Point 136 °C [2][3]

Melting Point Determination

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it
transitions from a solid to a liquid. Impurities typically cause the melting point to depress and
broaden. The established melting point for 2-(Methylthio)pyrimidin-4-ol is in the range of
200.0 to 204.0 °C.[1][2][3]

Experimental Protocol: Capillary Melting Point
Determination

The capillary method is a standard technique for determining the melting point of a solid.[5]
e Sample Preparation:

o Ensure the 2-(Methylthio)pyrimidin-4-ol sample is completely dry and in a fine powdered
form to ensure efficient heat transfer.[5][6]

o Load the sample into a glass capillary tube (sealed at one end) by tapping the open end
into the powder.[6]
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o Compact the sample at the bottom of the tube by tapping or by dropping it through a long
glass tube. The final packed height of the sample should be 2-3 mm.[6]

e Apparatus Setup:

o Use a melting point apparatus, such as a Mel-Temp or a Thiele tube setup.

o Place the capillary tube into the heating block or oil bath of the apparatus.[6]

o Set the initial temperature to about 15-20 °C below the expected melting point.[6]
e Measurement:

o Begin heating the sample. For a preliminary, rapid determination, a faster heating rate can
be used.

o For an accurate measurement, slow the heating rate to approximately 1-2 °C per minute
as the temperature approaches the expected melting point.[6]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the entire sample has turned
into a clear liquid (the end of the melting range).

e Post-Measurement:
o Turn off the apparatus and allow it to cool before performing subsequent measurements.

o Dispose of the used capillary tube in an appropriate glass waste container.
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Sample Preparation Measurement Result
Dry and powder the sample Place capillary in apparatus Melting Point Range = T_start - T_endj [cluster_prep)
\ 4 \ \
Goad sample into capillary tube (2-3 mm heighta (Heat rapidly to ~15-20°C below expected M.P) cluster_measurement

\ \

Heat slowly (1-2°C/min) cluster_result
\

(Record T_start (first liquid dropD

\

Record T_end (all liquid)
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Equilibration Sampling & Analysis Calculation
(Add excess solid to known volume of solvent) Allow solid to settle Solubility = Measured Concentration x Dilution Factorh| (cluster_equilibration)

\ \ \4
(Seal and agitate at constant temperature (e.g., 24hD Gilter supernatant to get clear saturated solutior) cluster_sampling

Y \ 4
(Dilute a known volume of the solution) cluster_calculation

\
(Measure concentration via HPLC or other method)

(Methyl lodide (CH3I))

1. NaOH, H20, 0°C to RT

Sodium Hydroxide (NaOH)

2-(Methylthio)pyrimidin-4-ol

2. Acidification

Acetic Acid (AcOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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